3-(Pyridin-2-yloxy)benzaldehyde
Overview
Description
3-(Pyridin-2-yloxy)benzaldehyde is a chemical compound with the molecular formula C12H9NO2. It has a molecular weight of 199.21 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H9NO2/c14-9-10-4-3-5-11(8-10)15-12-6-1-2-7-13-12/h1-9H . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a white to yellow solid . It has a melting point of 115-116 °C . The density of this compound is 1.207g/cm3 . Its boiling point is 362.8ºC at 760 mmHg .Scientific Research Applications
Biocompatible Chemosensors for pH Discrimination
3-(Pyridin-2-yloxy)benzaldehyde derivatives have been used in the development of biocompatible fluorescent chemosensors for pH. These chemosensors show significant fluorescence intensity changes across different pH levels, enabling them to distinguish between normal cells and cancer cells, as cancer cells exhibit a different pH range compared to normal cells. This application is significant in cancer research and diagnostic methods (Dhawa et al., 2020).
Catalyst in Organic Reactions
This compound and its analogs play a role as intermediates or catalysts in various organic reactions. For example, they are involved in the Suzuki cross-coupling reaction, which is crucial for forming carbon-carbon bonds in organic chemistry. This process is essential for synthesizing complex organic compounds, including pharmaceuticals and agrochemicals (Wang et al., 2014).
Synthesis of Complex Organic Structures
The compound is instrumental in the synthesis of complex organic structures like pyrano[3,2-c]pyridine scaffolds. These structures have promising applications in biomedical fields due to their functional properties (Elinson et al., 2018).
Electrochemical Applications
In electrochemistry, derivatives of this compound have been used to create electrochemically active materials. These materials exhibit catalytic activity for specific chemical reactions, such as the oxidation of benzyl alcohol to benzaldehyde, an essential reaction in organic synthesis (Lu et al., 2014).
Luminescence Studies
This compound derivatives have been explored in luminescence studies. These compounds can form complexes that exhibit strong luminescence, useful in developing new materials for optoelectronic applications (Gusev et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
3-pyridin-2-yloxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-9-10-4-3-5-11(8-10)15-12-6-1-2-7-13-12/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGXYNKLOBXMTGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)OC2=CC=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370694 | |
Record name | 3-(Pyridin-2-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
137386-78-8 | |
Record name | 3-(Pyridin-2-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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